Cas no 144603-02-1 (2(1H)-Quinolinone,1-butyl-3-ethyl-4-hydroxy-)

• Product name: 2(1H)-Quinolinone,1-butyl-3-ethyl-4-hydroxy-
• CAS No: 144603-02-1
• MF: C₁₅H₁₈NO₂-
• MW: 244.30892
• CID: 151526
• PubChem ID: 51383025

2(1H)-Quinolinone,1-butyl-3-ethyl-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone,1-butyl-3-ethyl-4-hydroxy-
• 1-butyl-3-ethyl-4-oxoquinolin-2-olate
• DTXSID60680105
• 144603-02-1
• 1-Butyl-3-ethyl-4-oxo-1,4-dihydroquinolin-2-olate

• Inchi： InChI=1S/C15H19NO2/c1-3-5-10-16-13-9-7-6-8-12(13)14(17)11(4-2)15(16)18/h6-9,17H,3-5,10H2,1-2H3
• InChI Key： UUYRFQFMHQZZOI-UHFFFAOYSA-N
• SMILES： C(N1C2C(=CC=CC=2)C(O)=C(CC)C1=O)CCC

Computed Properties

• Exact Mass: 245.14167
• Monoisotopic Mass: 244.133753817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4Ų
• XLogP3: 3.6

Experimental Properties

• PSA: 40.54